Cas no 2354750-75-5 (tert-butyl N-(1s,4s)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate)

• Product Name: tert-butyl N-(1s,4s)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate
• CAS No: 2354750-75-5
• MF: C₁₄H₂₇NO₃
• MW: 257.369084596634
• CID: 5668425
• PubChem ID: 126578181
• Update Time: 2025-07-14

tert-butyl N-(1s,4s)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-[(1s,4s)-4-(2-hydroxypropan-2-yl)cyclohexyl]carbamate
• 1312904-97-4
• 2354750-75-5
• SCHEMBL18502946
• N-[trans-4-(1-hydroxy-1-methylethyl)cyclohexyl]Carbamic acid 1,1-dimethylethyl ester
• tert-butyl N-[4-(2-hydroxypropan-2-yl)cyclohexyl]carbamate
• EN300-1881410
• SCHEMBL20402764
• EN300-27122050
• tert-butyl N-(1s,4s)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate

• Inchi： 1S/C14H27NO3/c1-13(2,3)18-12(16)15-11-8-6-10(7-9-11)14(4,5)17/h10-11,17H,6-9H2,1-5H3,(H,15,16)
• InChI Key： MUZGYHYXSDVDGQ-UHFFFAOYSA-N
• SMILES： OC(C)(C)C1CCC(CC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 257.19909372g/mol
• Monoisotopic Mass: 257.19909372g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-(1s,4s)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate

Introduction to Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate (CAS No. 2354750-75-5)

Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate, identified by its CAS number 2354750-75-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The unique stereochemistry of this molecule, characterized by the (1S,4S) configuration, contributes to its distinct chemical properties and biological interactions, making it a subject of intense research interest.

The molecular structure of Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate features a cyclohexane ring substituted with a 2-hydroxypropan-2-yl group and a carbamate moiety linked to a tert-butyl group. This arrangement not only imparts specific steric and electronic properties but also influences its reactivity and interactions with biological targets. The presence of chiral centers at the 1S and 4S positions enhances the compound's complexity and potential for enantioselective pharmacological effects, a crucial consideration in modern drug development.

In recent years, there has been growing interest in the development of chiral carbamates as pharmacological agents due to their ability to interact selectively with biological receptors and enzymes. Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate exemplifies this trend, as its stereochemistry may play a pivotal role in determining its efficacy and safety profiles. Research has demonstrated that the (1S,4S) configuration can significantly influence the binding affinity and metabolic stability of carbamate-based drugs, making this compound a promising candidate for further investigation.

One of the most compelling aspects of Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate is its potential application in the treatment of various diseases. Studies have shown that carbamates exhibit inhibitory effects on several key enzymes and receptors involved in metabolic disorders, neurodegenerative diseases, and inflammatory conditions. The hydroxypentan-2-yl group in this compound may contribute to its ability to modulate enzyme activity by forming hydrogen bonds or participating in hydrophobic interactions with target proteins. This structural feature could be exploited to develop novel therapeutic strategies targeting specific disease pathways.

The synthesis of Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate presents unique challenges due to its complex stereochemistry. Advanced synthetic methodologies, including asymmetric catalysis and enantioselective reactions, are often employed to achieve the desired stereochemical purity. These techniques not only ensure the structural integrity of the compound but also enhance its pharmacological potential by minimizing the presence of undesired enantiomers. The development of efficient synthetic routes is essential for scaling up production and facilitating further preclinical and clinical investigations.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate with greater accuracy. Molecular modeling studies have revealed that this compound may interact with specific binding pockets on target proteins, leading to modulatory effects on cellular processes. These insights have guided the design of novel derivatives with enhanced potency and selectivity. By leveraging computational tools alongside experimental data, scientists can accelerate the discovery process and identify promising candidates for further development.

The pharmacokinetic properties of Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate are another critical area of investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for optimizing its therapeutic efficacy and minimizing potential side effects. Preclinical studies have begun to explore these aspects, providing valuable insights into its pharmacokinetic profile. These findings will guide dosing regimens and inform future clinical trials aimed at evaluating its safety and effectiveness in human populations.

In conclusion,Tert-butyl N-(1S,4S)-4-(2-hydroxypropan-2-yl)cyclohexylcarbamate (CAS No. 2354750-75-5) represents a significant advancement in pharmaceutical chemistry due to its unique stereochemistry and potential therapeutic applications. Its structural features make it a versatile tool for modulating biological pathways associated with various diseases. As research continues to uncover new insights into its mechanisms of action,this compound holds promise as a lead molecule for developing innovative treatments that address unmet medical needs.